molecular formula C10H10FNO B8545337 2-Fluoro-4-(3-methoxy-1-propynyl)aniline

2-Fluoro-4-(3-methoxy-1-propynyl)aniline

Cat. No.: B8545337
M. Wt: 179.19 g/mol
InChI Key: PWZCJSKJYFCFJX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-Fluoro-4-(3-methoxy-1-propynyl)aniline is a fluorinated aniline derivative characterized by a fluorine atom at the ortho-position (C2) and a 3-methoxypropynyl group at the para-position (C4) on the benzene ring.

Properties

Molecular Formula

C10H10FNO

Molecular Weight

179.19 g/mol

IUPAC Name

2-fluoro-4-(3-methoxyprop-1-ynyl)aniline

InChI

InChI=1S/C10H10FNO/c1-13-6-2-3-8-4-5-10(12)9(11)7-8/h4-5,7H,6,12H2,1H3

InChI Key

PWZCJSKJYFCFJX-UHFFFAOYSA-N

Canonical SMILES

COCC#CC1=CC(=C(C=C1)N)F

Origin of Product

United States

Comparison with Similar Compounds

Substituent Position and Functional Group Analysis

The table below compares 2-Fluoro-4-(3-methoxy-1-propynyl)aniline with key analogs from the evidence:

Compound Name Substituents Molecular Formula Molecular Weight (g/mol) Key Properties
2-Fluoro-4-(3-methoxy-1-propynyl)aniline (Target) -F (C2), -OCH2C≡C-OCH3 (C4) C10H11FNO 195.20 (calculated) Hypothetical: High polarity due to alkynyl and methoxy groups
3-Fluoro-4-methoxyaniline -F (C3), -OCH3 (C4) C7H8FNO 141.14 mp 81–84°C; used in pharmaceutical intermediates
2-Fluoro-4-(pentafluorothio)aniline -F (C2), -SF5 (C4) C6H5F6NS 237.16 High electronegativity; potential agrochemical applications
4-[(1-Methyl-1H-pyrazol-4-yl)methoxy]-3-fluoroaniline -F (C3), -OCH2-pyrazole (C4) C11H13FN3O 234.24 Bioactive scaffold; heterocyclic substituent enhances binding
3-Fluoro-4-(2-pyrrolidin-1-yl-ethoxy)-phenylamine -F (C3), -OCH2CH2-pyrrolidine (C4) C12H17FN2O 224.27 Enhanced solubility due to tertiary amine

Key Observations :

  • Electron Density : The fluorine atom at C2 (vs. C3 in other analogs) creates distinct electronic effects, directing electrophilic substitution to specific ring positions .

Physicochemical Properties

  • Solubility : The target’s alkynyl group may reduce water solubility compared to analogs with polar groups (e.g., -SF5 in or pyrrolidine in ).
  • Thermal Stability : Methoxypropynyl substituents could lower melting points relative to rigid heterocycles (e.g., pyrazole in ).

Research Findings and Challenges

  • Analytical Data : LCMS and HPLC methods (e.g., m/z 407 in ) are critical for characterizing such compounds .
  • Challenges :
    • Synthesis Complexity : The target’s propynyl group requires stringent control of reaction conditions to avoid side reactions.
    • Stability : Fluorinated anilines with electron-deficient rings may undergo hydrolysis under acidic/basic conditions .

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